2,3-Dihydro-1H-indole-3-carboxylic Acid methyl-(1-methyl-piperidin-4-yl)-amide

• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-methyl-N-(1-methylpiperidin-4-yl)-2,3-dihydro-1H-indole-3-carboxamide
• InChI: InChI=1S/C16H23N3O/c1-18-9-7-12(8-10-18)19(2)16(20)14-11-17-15-6-4-3-5-13(14)15/h3-6,12,14,17H,7-11H2,1-2H3
• InChI Key: UHUQUFUTYMONIU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)C2CNC3=CC=CC=C23

Description

2,3-Dihydro-1H-indole-3-carboxylic Acid methyl-(1-methyl-piperidin-4-yl)-amide is a useful research compound. Its molecular formula is C16H23N3O and its molecular weight is 273.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-[Methyl-(1-methyl-piperidin-4-yl)-carbamoyl]-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (C) (3.93 g, 10.53 mmol) in dichloromethane (20 cm3) was cooled to 0° C. in an ice/water bath and trifluoroacetic acid (10 cm3) added. The solution was stirred at 0° C. for 1 hr before warming to room temperature. The solution was made basic with saturated aqueous sodium bicarbonate solution and extracted with dichloromethane (3×100 cm3). The organic layer was then dried over magnesium sulfate, filtered and evaporated under reduced pressure to afford the title compound (D) (2.79 g, 10.2 mmol, 97%).